![molecular formula C11H12ClNO B1599461 2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde CAS No. 886500-65-8](/img/structure/B1599461.png)
2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde
Overview
Description
“2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde” is a chemical compound with the molecular formula C11H12ClNO . It is used in proteomics research .
Synthesis Analysis
The synthesis of compounds similar to “2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde” often involves the use of cyclic or acyclic precursors . For example, the iminium intermediate generated acts as an electrophile for the nucleophilic addition of the ketoester enol .Molecular Structure Analysis
The molecular structure of “2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde” is characterized by a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . This structure is often used in the development of clinically active drugs .Chemical Reactions Analysis
The chemical reactions involving “2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde” and similar compounds often involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For instance, a Suzuki coupling reaction was used to produce intermediates in one study .Scientific Research Applications
- Applications :
- Selective Androgen Receptor Modulators (SARMs) : Researchers have synthesized derivatives of this compound as SARMs, aiming to optimize their structure for improved pharmacokinetic profiles .
- Anticancer Drugs : The compound serves as an intermediate for small molecule anticancer drugs, making it valuable in drug discovery .
Medicinal Chemistry and Drug Development
Future Directions
The future directions for research on “2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde” and similar compounds could involve further exploration of their potential uses in drug discovery . The pyrrolidine ring, in particular, is a versatile scaffold for the design of new compounds with different biological profiles .
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
It’s known that the pyrrolidine ring and its derivatives can lead to different biological profiles of drug candidates due to their different binding modes to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring have been shown to have nanomolar activity against ck1γ and ck1ε , suggesting that they may influence kinase-related pathways.
Pharmacokinetics
The compound has a predicted boiling point of 3691±320 °C , which might influence its bioavailability.
Result of Action
Compounds with a pyrrolidine ring have been shown to have nanomolar activity against ck1γ and ck1ε , suggesting that they may have significant effects at the molecular level.
Action Environment
The compound has a predicted storage temperature of 2-8°c , suggesting that temperature could be an important environmental factor for its stability.
properties
IUPAC Name |
2-chloro-4-pyrrolidin-1-ylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO/c12-11-7-10(4-3-9(11)8-14)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKJKRWNFRHQBJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC(=C(C=C2)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10428094 | |
Record name | 2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10428094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde | |
CAS RN |
886500-65-8 | |
Record name | 2-Chloro-4-(pyrrolidin-1-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10428094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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